2,6-difluoro-N-(4-methylbenzyl)benzamide

• Molecular Formula: C15H13F2NO
• Molecular Weight: 261.27 g/mol
• IUPAC Name: 2,6-difluoro-N-[(4-methylphenyl)methyl]benzamide
• InChI: InChI=1S/C15H13F2NO/c1-10-5-7-11(8-6-10)9-18-15(19)14-12(16)3-2-4-13(14)17/h2-8H,9H2,1H3,(H,18,19)
• InChI Key: NOLLFORUJJCLQO-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)CNC(=O)C2=C(C=CC=C2F)F

Description

2,6-Difluoro-N-(4-methylbenzyl)benzamide is a fluorinated benzamide derivative characterized by a 2,6-difluorobenzoyl group linked to a 4-methylbenzylamine moiety via an amide bond. This compound belongs to a broader class of benzamide derivatives, which are widely studied for their diverse pharmacological and chemical properties. The 4-methylbenzyl group contributes steric and lipophilic characteristics, which may affect solubility, bioavailability, and target binding.

Comparison with Similar Compounds

Table 1: Structural Features of Selected Benzamide Derivatives

Compound Name	Core Structure	Substituents on Benzamide	Attached Group	Key References
2,6-Difluoro-N-(4-methylbenzyl)benzamide	2,6-Difluorobenzamide	None	4-Methylbenzyl	-
GSK-5503A	2,6-Difluorobenzamide	None	1-(2-Phenoxybenzyl)-1H-pyrazol-3-yl
GSK-7975A	2,6-Difluorobenzamide	None	1-{[4-Hydroxy-2-(trifluoromethyl)phenyl]methyl}-1H-pyrazol-3-yl
N-(2,4-Difluorophenyl)-2-fluorobenzamide	2-Fluorobenzamide	2,4-Difluorophenyl	None
2,6-Difluoro-N-(5-nitrothiazol-2-yl)benzamide	2,6-Difluorobenzamide	None	5-Nitrothiazol-2-yl
N-[(2,6-Difluorophenyl)methyl]-4-sulfamoylbenzamide	4-Sulfamoylbenzamide	2,6-Difluorophenylmethyl	None

Key Observations :

• Halogenation Patterns: The 2,6-difluoro substitution in the target compound contrasts with 2,4-difluoro or monofluoro substitutions in analogues (e.g., N-(2,4-difluorophenyl)-2-fluorobenzamide), which alter electronic effects and steric hindrance .
• Functional Groups: Pyrazole-containing derivatives (e.g., GSK-5503A, GSK-7975A) introduce heterocyclic moieties that enhance target selectivity, as seen in their roles as CRAC channel blockers .
• Polarity Modifiers : The 4-sulfamoyl group in N-[(2,6-difluorophenyl)methyl]-4-sulfamoylbenzamide increases polarity compared to the 4-methylbenzyl group in the target compound, impacting solubility and membrane permeability .

Physicochemical and Pharmacological Comparisons

Key Observations :

• Lipophilicity: The 4-methylbenzyl group in the target compound confers moderate lipophilicity, comparable to GSK-7975A but lower than GSK-5503A, which has a bulkier 2-phenoxybenzyl group .
• Biological Targets : Pyrazole derivatives (GSK-5503A, GSK-7975A) demonstrate selective ion channel blocking activity, whereas sulfamoyl or nitrothiazole analogues target enzymes or microbial pathways .
• Synthetic Flexibility : The benzamide scaffold allows modular substitution, as seen in radiolabeled derivatives (e.g., 2,6-difluoro-N-(3-[11C]methoxy-1H-pyrazolo[3,4-b]pyridine-5-yl)-3-(propylsulfonamidio)benzamide) for PET imaging .

Challenges in Differentiation

• Structural Similarities: Benzamide derivatives with minor substituent changes (e.g., 2,6-difluoro vs. 2,4-difluoro) require advanced analytical techniques (e.g., XRD, NMR) for differentiation, as noted in forensic studies .
• Activity Overlap: Compounds like GSK-5503A and GSK-7975A share a common scaffold but exhibit divergent pharmacological profiles due to subtle substituent variations (e.g., trifluoromethyl vs. phenoxy groups) .